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Compound of Interest

Compound Name: BAY 1217224

Cat. No.: B11928129

For Immediate Release

Wuppertal, Germany — December 10, 2025 — This technical guide provides an in-depth
analysis of BAY 1217224, a potent and orally bioavailable small molecule inhibitor. Contrary to
initial inquiries, BAY 1217224 is definitively characterized as a direct thrombin inhibitor, not a
PRMTS5 inhibitor. This document, intended for researchers, scientists, and drug development
professionals, will detail the pharmacological properties, mechanism of action, and supporting
experimental data for BAY 1217224.

Core Target and Mechanism of Action

BAY 1217224 is a neutral, non-prodrug inhibitor of thrombin (Factor lla), a critical serine
protease in the coagulation cascade.[1][2] Its mechanism of action involves direct, competitive
binding to the active site of thrombin, thereby preventing the conversion of fibrinogen to fibrin, a
key step in clot formation. This targeted inhibition of thrombin makes BAY 1217224 a promising
candidate for the prevention and treatment of thromboembolic disorders.

Quantitative Pharmacological Data

The inhibitory potency and selectivity of BAY 1217224 have been extensively characterized
through a series of in vitro assays. The following tables summarize the key quantitative data
from these studies.
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Parameter Value Assay Conditions

Purified human thrombin,

Thrombin Ki 0.8 nM ]
chromogenic substrate
) Purified human thrombin,
Thrombin ICso 3.2nM )
chromogenic substrate
] Purified bovine trypsin,
Trypsin ICso >10,000 nM ]
chromogenic substrate
Purified human Factor Xa,
Factor Xa ICso 1,300 nM

chromogenic substrate

) ] Purified human aPC,
Activated Protein C (aPC) ICso 2,500 nM )
chromogenic substrate

) Purified human plasmin,
Plasmin 1Cso >10,000 nM ]
chromogenic substrate

Table 1: In Vitro Enzymatic Inhibition Data for BAY 1217224

Parameter Value Assay Conditions

Prothrombin Time (PT) 2x

0.32 uM Human plasma
Conc.
Activated Partial
Thromboplastin Time (aPTT) 0.29 uM Human plasma
2x Conc.
Thrombin Time (TT) 2x Conc. 0.08 uM Human plasma

Table 2: In Vitro Plasma Coagulation Assay Data for BAY 1217224 (Concentration required to
double the clotting time)

Signaling Pathway

BAY 1217224 exerts its therapeutic effect by directly interrupting the coagulation cascade. The
diagram below illustrates the central role of thrombin and the point of inhibition by BAY
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1217224.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [BAY 1217224: A Comprehensive Technical Review of a
Novel Thrombin Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928129¢#is-bay-1217224-a-prmt5-inhibitor-or-
thrombin-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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